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Compound of Interest

Compound Name: 1-Cyclohexyl-1-propyne

Cat. No.: B092478

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexyl-1-propyne is an internal alkyne characterized by a cyclohexyl group attached to
one of the sp-hybridized carbon atoms and a methyl group on the other. This structure offers a
unique combination of steric bulk from the cyclohexyl moiety and the linear geometry of the
propyne unit, making it a compelling, yet underexplored, building block in organic synthesis,
materials science, and medicinal chemistry. This technical guide aims to summarize the known
properties of 1-Cyclohexyl-1-propyne and to delineate potential research avenues, complete
with proposed experimental frameworks.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Cyclohexyl-1-propyne is provided in
the table below. This data is essential for planning synthetic transformations and for predicting
the behavior of the compound in various experimental setups.
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Property Value
Molecular Formula CoH14
Molecular Weight 122.21 g/mol [1]
CAS Number 18736-95-3[1]
Boiling Point 162-164 °C[2]
Density 0.851 g/cm?3[2]

(1-propynyl)cyclohexane, 1-cyclohexyl-2-
Synonyms
methylacetylene

Synthesis of 1-Cyclohexyl-1-propyne

A plausible and direct synthetic route to 1-Cyclohexyl-1-propyne involves the alkylation of a
suitable terminal alkyne. While a specific detailed protocol for this exact transformation is not
readily available in the searched literature, a general and reliable method would be the
methylation of cyclohexylacetylene.

Proposed Experimental Protocol: Synthesis via
Alkylation

This proposed protocol is based on standard procedures for the alkylation of terminal alkynes.

Reaction Scheme:
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Reactants

Cyclohexylacetylene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Cyclohexyl-1-propyne | C9H14 | CID 140417 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2.1-CYCLOHEXYL-1-PROPYNE | 18736-95-3 [amp.chemicalbook.com]

 To cite this document: BenchChem. [Potential Research Areas for 1-Cyclohexyl-1-propyne: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092478#potential-research-areas-for-1-cyclohexyl-1-

propyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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